Cas no 5441-51-0 (4-ethylcyclohexan-1-one)

• Product Name: 4-ethylcyclohexan-1-one
• CAS No: 5441-51-0
• MF: C₈H₁₄O
• MW: 126.196162700653
• MDL: MFCD00001644
• CID: 45882
• PubChem ID: 79506
• Update Time: 2025-10-31

4-ethylcyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 4-Ethylcyclohexanone
• 4-ethylcyclohexan-1-one
• Cyclohexanone, 4-ethyl-
• OKSDJGWHKXFVME-UHFFFAOYSA-N
• NSC21120
• 4-Ethyl-cyclohexanone
• 1-Ethyl-4-oxocyclohexane
• KSC273S8L
• OKSDJGWHKXFVME-UHFFFAOYSA-
• SBB059272
• VZ28972
• TRA0096621
• E0398
• EINECS 226-629-2
• NS00022347
• Z104475572
• InChI=1/C8H14O/c1-2-7-3-5-8(9)6-4-7/h7H,2-6H2,1H3
• SCHEMBL87369
• W-111723
• 4-Ethylcyclohexanone, 97%
• FT-0618411
• 6ERC99KWN8
• CS-0226152
• NSC 21120
• CS-W011153
• MFCD00001644
• NSC-21120
• DTXSID20202807
• 5441-51-0
• AKOS000119710
• N10368
• DS-14332
• 4-Ethyl-1-cyclohexanone
• EN300-19813
• DB-009039

• MDL： MFCD00001644
• Inchi： 1S/C8H14O/c1-2-7-3-5-8(9)6-4-7/h7H,2-6H2,1H3
• InChI Key： OKSDJGWHKXFVME-UHFFFAOYSA-N
• SMILES： O=C1CCC(CC)CC1
• BRN： 1924964

Computed Properties

• Exact Mass: 126.10400
• Monoisotopic Mass: 126.104465
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.9
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Not determined
• Density: 0.895 g/mL at 25 °C(lit.)
• Melting Point: 9.25°C (estimate)
• Boiling Point: 194°C(lit.)
• Flash Point: Fahrenheit: 145.4 ° f
  Celsius: 63 ° c
  
• Refractive Index: n20/D 1.452(lit.)
• PSA: 17.07000
• LogP: 2.15570
• Solubility: Not determined

4-ethylcyclohexan-1-one Security Information

• Prompt：warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Safety Instruction： S23-S24/25
• Hazardous Material Identification：
• Safety Term：S24/25
• Storage Condition：Keep away from high temperature, sparks, flames and fire sources. Keep container closed when not in use. Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclic ketones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 4-ethylcyclohexan-1-one

4-Ethylcyclohexan-1-one (CAS No. 5441-51-0): An Overview of Its Properties, Applications, and Recent Research

4-Ethylcyclohexan-1-one (CAS No. 5441-51-0) is a versatile organic compound with a wide range of applications in the chemical and pharmaceutical industries. This compound, also known as 4-ethylcyclohexanolone, is a ketone with the molecular formula C₈H₁₄O. It is characterized by its cyclohexane ring structure with an ethyl substituent and a ketone functional group. The unique combination of these structural features makes 4-ethylcyclohexan-1-one an important intermediate in the synthesis of various chemicals and pharmaceuticals.

The physical properties of 4-ethylcyclohexan-1-one include a melting point of approximately -23°C and a boiling point of around 177°C. It is a colorless liquid with a characteristic odor and is slightly soluble in water but highly soluble in organic solvents such as ethanol and acetone. These properties make it suitable for use in various industrial processes, including solvent applications and chemical synthesis.

In the pharmaceutical industry, 4-ethylcyclohexan-1-one has gained attention as a key intermediate in the synthesis of several drugs. One notable application is its use in the production of pioglitazone, an antidiabetic drug used to treat type 2 diabetes mellitus. The compound serves as a building block in the synthesis of pioglitazone, contributing to the drug's effectiveness in improving insulin sensitivity and glucose metabolism.

Recent research has also explored the potential of 4-ethylcyclohexan-1-one in the development of new therapeutic agents. A study published in the *Journal of Medicinal Chemistry* highlighted the use of 4-ethylcyclohexan-1-one derivatives in the design of novel anti-inflammatory drugs. These derivatives were found to exhibit potent anti-inflammatory activity, suggesting their potential for treating conditions such as arthritis and other inflammatory disorders.

Beyond its pharmaceutical applications, 4-ethylcyclohexan-1-one has found utility in the chemical industry as a solvent and reagent. Its low toxicity and favorable solubility properties make it an attractive choice for various chemical processes, including polymerization reactions and catalytic transformations. Additionally, it has been used as a starting material for the synthesis of fragrances and flavor compounds, contributing to the food and fragrance industries.

The environmental impact of 4-ethylcyclohexan-1-one has also been studied to ensure its safe use in industrial applications. Research indicates that it has low toxicity to aquatic organisms and does not bioaccumulate significantly in the environment. However, proper handling and disposal practices are still recommended to minimize any potential environmental risks.

In conclusion, 4-ethylcyclohexan-1-one (CAS No. 5441-51-0) is a valuable compound with diverse applications across multiple industries. Its unique chemical structure and favorable physical properties make it an essential intermediate in pharmaceutical synthesis, chemical processes, and other industrial applications. Ongoing research continues to uncover new uses and potential benefits of this compound, further solidifying its importance in modern chemistry.